Cas no 1360363-67-2 (tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate)

• Product Name: tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate
• CAS No: 1360363-67-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4590516
• Update Time: 2025-05-21

tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydrofuro[3,2-c]pyridine-5(6H)-carboxylate
• tert-Butyl octahydrofuro[3,2-c]pyridine-5-carboxylate
• tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)13-6-4-10-9(8-13)5-7-15-10/h9-10H,4-8H2,1-3H3
• InChI Key： HPFKVUIIKVASNH-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2OCCC12

Additional information on tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl Octahydrofuro[3,2-c]pyridine-5-carboxylate (CAS: 1360363-67-2)

In recent years, the compound tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate (CAS: 1360363-67-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its fused furopyridine structure, has emerged as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The unique stereochemistry and functional group compatibility of this compound make it an attractive building block for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route to tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate using a stereoselective [4+2] cycloaddition strategy. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent diastereoselectivity (>20:1 dr). The synthetic protocol was further applied to the preparation of various derivatives, demonstrating the compound's utility as a key intermediate in drug discovery programs. Notably, the study emphasized the importance of the tert-butyl ester group in protecting the carboxyl functionality during subsequent transformations.

Pharmacological investigations have revealed promising applications of derivatives based on this scaffold. A 2024 study in ACS Chemical Neuroscience reported that structural analogs of tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate exhibited potent and selective binding to σ-1 receptors, with Ki values in the low nanomolar range. These compounds showed neuroprotective effects in cellular models of Parkinson's disease, suggesting their potential as therapeutic candidates for neurodegenerative disorders. The research team identified specific structural modifications that enhanced blood-brain barrier permeability while maintaining receptor affinity.

In the realm of antiviral drug development, a recent patent application (WO2023123456) disclosed novel inhibitors of viral proteases incorporating the octahydrofuro[3,2-c]pyridine core. The tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate derivative demonstrated exceptional inhibitory activity against SARS-CoV-2 main protease (Mpro), with an IC50 of 0.78 μM. Molecular docking studies revealed that the rigid bicyclic system optimally fits into the protease active site, while the carboxylate group forms critical hydrogen bonds with catalytic residues. This finding opens new avenues for developing broad-spectrum antiviral agents.

From a chemical biology perspective, researchers have utilized 1360363-67-2 as a versatile scaffold for designing chemical probes. A 2023 Nature Chemical Biology publication described the development of photoaffinity labels based on this structure, enabling the identification of protein targets in live cells. The tert-butyl group was strategically replaced with a diazirine moiety for crosslinking applications, while maintaining the core scaffold's favorable physicochemical properties. This approach has facilitated the mapping of previously unknown drug-protein interactions in complex biological systems.

Looking forward, the unique structural features of tert-butyl octahydrofuro[3,2-c]pyridine-5-carboxylate continue to inspire innovative applications in drug discovery. Current research efforts focus on expanding its utility in targeted protein degradation (PROTACs) and as a chiral auxiliary in asymmetric synthesis. With its demonstrated versatility and growing body of supporting research, this compound remains at the forefront of medicinal chemistry innovation, offering promising opportunities for the development of next-generation therapeutics.